![molecular formula C16H24BrNO2 B3861028 (5-bromo-2,4-dimethoxybenzyl)(2-methylcyclohexyl)amine](/img/structure/B3861028.png)
(5-bromo-2,4-dimethoxybenzyl)(2-methylcyclohexyl)amine
Overview
Description
(5-bromo-2,4-dimethoxybenzyl)(2-methylcyclohexyl)amine, also known as Bromo-DMAA, is a synthetic compound that has gained popularity in the research community due to its potential applications in various fields.
Mechanism of Action
(5-bromo-2,4-dimethoxybenzyl)(2-methylcyclohexyl)amine acts as a sympathomimetic agent, meaning it stimulates the sympathetic nervous system. It is believed to work by increasing the release of neurotransmitters such as dopamine, norepinephrine, and serotonin. This leads to increased alertness, focus, and energy.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to increase heart rate, blood pressure, and respiration rate. It also increases the release of glucose and fatty acids into the bloodstream, which can provide additional energy to the body. Additionally, it has been shown to increase the release of certain hormones such as cortisol.
Advantages and Limitations for Lab Experiments
One advantage of using (5-bromo-2,4-dimethoxybenzyl)(2-methylcyclohexyl)amine in lab experiments is its potential as a stimulant. This can be useful in studies that require increased alertness and focus. However, one limitation is that its effects can vary depending on the dosage and individual response, which can make it difficult to control for in experiments.
Future Directions
There are several potential future directions for research on (5-bromo-2,4-dimethoxybenzyl)(2-methylcyclohexyl)amine. One area of interest is its potential as a treatment for neurological disorders such as Parkinson's disease. Additionally, further research is needed to fully understand its mechanism of action and potential side effects. Finally, there is potential for the development of new compounds based on this compound that may have improved efficacy and fewer side effects.
Scientific Research Applications
(5-bromo-2,4-dimethoxybenzyl)(2-methylcyclohexyl)amine has been studied for its potential applications in various fields such as medicine, neuroscience, and pharmacology. In medicine, it has been shown to have anti-inflammatory properties and may have potential as a treatment for conditions such as arthritis. In neuroscience, it has been studied for its effects on neurotransmitter release and may have potential as a treatment for neurological disorders such as Parkinson's disease. In pharmacology, it has been studied for its potential as a stimulant and may have potential as a treatment for conditions such as attention deficit hyperactivity disorder (ADHD).
Properties
IUPAC Name |
N-[(5-bromo-2,4-dimethoxyphenyl)methyl]-2-methylcyclohexan-1-amine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H24BrNO2/c1-11-6-4-5-7-14(11)18-10-12-8-13(17)16(20-3)9-15(12)19-2/h8-9,11,14,18H,4-7,10H2,1-3H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AREXKMGOXFFPOL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCCC1NCC2=CC(=C(C=C2OC)OC)Br | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H24BrNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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